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Feature Verproside Picroside II

Chemical
Structure

Catalpol derivative iridoid glycoside [1] Iridoid glycoside [2]

IUPAC Name Information missing Information missing

CAS Number Information missing 39012-20-9 [2]

Molecular
Formula

C~22~H~26~O~13~ [3] C~23~H~28~O~13~

[2]

Molecular Weight Information missing 512.46 g/mol [2]

Primary Natural
Source

Plants of Pseudolysimachion genus (e.g., P. rotundum
var. subintegrum, P. longifolium) [4] [5] [3]

Picrorhiza kurroa [6]

Relationship A major metabolite of verproside is picroside II, formed
via O-methylation in rats [3].
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Aspect Verproside Picroside II

Primary Research
Focus

Inflammatory lung diseases
(COPD, Asthma) [7] [4] [1]

Neuroprotection, Liver protection, Sepsis,
Osteoarthritis [8] [6] [9]

| Key Mechanisms | - Inhibits PKCδ activation and downstream pathways [7] [5]

Suppresses TNF-α/NF-κB signaling [1]

Modulates upstream TNF-RSC formation (TRADD, TRAF2, RIP1, TAK1) [1] | - Inhibits mitochondrial
CytC pathway, reducing caspase-3 [8]

Suppresses MAPK/NF-κB and NLRP3 inflammasome [6]
Inhibits JNK signaling pathway [9] | | Key Molecular Targets | PKCδ, TAK1, IKKβ, IκBα, NF-κB,

EGR-1 [7] [1] [5] | NLRP3, Caspase-1, IL-1β, IL-18, JNK, c-Jun, Bcl-2, Bax [8] [6] [9] | | Experiment
Models (In Vitro) | NCI-H292 human lung epithelial cells [7] [1] [5] | SH-SY5Y cells (OGD/R model)

[9]; Primary chondrocytes (LPS-induced) [6]; Primary rat hepatocytes [2]; HepG2 cells [2] | |
Experiment Models (In Vivo) | OVA-induced asthmatic mouse model [4]; COPD mouse model [7] [5]

| Cerebral I/R injury rat model [8] [2]; DMM-induced OA mouse model [6]; Sepsis mouse model [2] |

Efficacy and Potency Data

Compound / Model / Effect Key Quantitative Results

Verproside

➤ TNF-induced MUC5AC in
NCI-H292

IC~50~ = 7.1 μM for MUC5AC secretion inhibition [7].

➤ OVA-induced Asthma
Mouse

20 mg/kg (i.p.): Significantly reduced AHR, eosinophilia, IgE, IL-4, IL-
13, and mucus hypersecretion [4].

➤ COPD Mouse Model Effectively reduced lung inflammation and mucus overproduction [7].

Picroside II

➤ Cerebral I/R Injury in Rats 10-20 mg/kg (i.v.): Decreased cerebral infarction, scavenged ROS,
protected mitochondria, down-regulated CytC and Caspase-3 [8].
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Compound / Model / Effect Key Quantitative Results

➤ LPS-induced Inflammation
in Chondrocytes

20 μM: Suppressed expression of Caspase-1, IL-18, IL-1β; inhibited
MAPK/NF-κB pathway [6].

➤ OGD/R Injury in SH-SY5Y Specific concentration not stated: Inhibited JNK pathway, reduced
apoptosis and autophagy [9].

➤ Sepsis in Mice 20 mg/kg (i.v., 4 doses): Suppressed NLRP3/NF-κB, reduced IL-6, IL-
1β, TNF-α, improved survival [2].

Experimental Protocol Highlights

To assist in experimental design, here are summaries of key methodologies from the cited research.

In Vitro Anti-inflammatory Assay for Verproside [7] [1] [5]

Cell Line: NCI-H292 human pulmonary epithelial cells.
Stimulation: TNF-α (e.g., 10 ng/mL) to induce inflammation and MUC5AC expression.

Treatment: Co-incubation with verproside at various concentrations (e.g., up to 80 μM).
Key Readouts:

ELISA: Quantification of MUC5AC protein secretion.
qPCR: Measurement of MUC5AC, IL-6, IL-8 mRNA levels.

Western Blot: Analysis of phospho-PKCδ, IκBα, and other pathway proteins.
Luciferase Reporter Assay: Assessment of NF-κB transcriptional activity.

In Vivo COPD/Asthma Model for Verproside [4]

Model: Mouse model sensitized and challenged with Ovalbumin (OVA).
Dosing: 20 mg/kg verproside administered intraperitoneally.

Key Assessments:
Airway Hyperresponsiveness (AHR): Measured using plethysmography in response to

methacholine.
Bronchoalveolar Lavage Fluid (BALF): Analysis of inflammatory cell count (e.g.,

eosinophils).
Cytokine/IgE Measurement: ELISA for serum IgE and cytokines (IL-4, IL-13).

Histopathology: Lung tissue staining (e.g., H&E, PAS) to evaluate inflammation and
mucus.
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In Vitro Neuroprotection Assay for Picroside II [9]

Cell Line & Model: SH-SY5Y neuroblastoma cells subjected to Oxygen-Glucose
Deprivation/Reoxygenation (OGD/R).

Treatment: Picroside II administered during reoxygenation.
Key Readouts:

Cell Viability/Cytotoxicity: CCK-8 and LDH assays.
Apoptosis: Annexin V-FITC/PI staining by flow cytometry.

Autophagy: Adenovirus-transfected mRFP-GFP-LC3 to monitor autophagic flux.
Western Blot: Analysis of p-JNK, p-c-Jun, LC3 II, Beclin-1, Bax.

In Vivo Cerebral Ischemia-Reperfusion Model for Picroside II [8]

Model: Rat model of middle cerebral artery occlusion (MCAO).
Dosing: 10-20 mg/kg picroside II administered intravenously within a specific time window

(e.g., 1.5-2 hours) after ischemia.
Key Assessments:

Neurobehavioral Scoring: Modified neurological severity score (mNSS).
Infarct Volume: Staining with 2,3,5-Triphenyltetrazolium Chloride (TTC).

Biochemical Assays: ELISA for ROS in brain tissue.
Immunohistochemistry/Western Blot: For CytC and Caspase-3 expression.

Signaling Pathway Diagrams

The core mechanisms of action for verproside and picroside II involve distinct signaling pathways, as

illustrated below.

Verproside in Airway Inflammation
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Conclusion for Research Application

For respiratory disease research (e.g., COPD, asthma): Verproside is a more specialized
candidate due to its potent and specific inhibition of PKCδ and strong efficacy against mucus

hypersecretion and airway inflammation in relevant models [7] [5].
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For neuroprotection, liver protection, or sepsis research: Picroside II presents a broader profile,

with well-documented effects against oxidative stress, apoptosis, and NLRP3-driven inflammation [8]
[6] [2].

Consider metabolism: Verproside can be metabolized to picroside II in vivo [3], which is a critical
factor for pharmacokinetic and pharmacodynamic studies.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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